Cas no 5862-79-3 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,4-phenylene)bis-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2,2'-(1,4-phenylene)bis-
• CAS No: 5862-79-3
• MF: C₁₈H₂₇N₃
• MW: 285.427084207535
• CID: 379559
• PubChem ID: 5221976
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2,2'-(1,4-phenylene)bis-
• 2-ethyl-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]hexan-1-amine
• AKOS009004491
• AC1NQHWU
• DTXSID80411115
• 5862-79-3

• Inchi： 1S/C18H27N3/c1-3-5-9-15(4-2)12-19-13-17-14-20-21-18(17)16-10-7-6-8-11-16/h6-8,10-11,14-15,19H,3-5,9,12-13H2,1-2H3,(H,20,21)
• InChI Key： GUDIAYPEUQYRRT-UHFFFAOYSA-N
• SMILES： N(CC1C=NNC=1C1C=CC=CC=1)CC(CC)CCCC

Computed Properties

• Exact Mass: 285.22071
• Monoisotopic Mass: 285.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71